(E)-1-(2-Bromopropan-2-yl)-2-tert-butyldiazene

• CAS No.: 57908-72-2
• Molecular Formula: C7H15BrN2
• Molecular Weight: 207.11 g/mol
• IUPAC Name: 2-bromopropan-2-yl(tert-butyl)diazene
• InChI: InChI=1S/C7H15BrN2/c1-6(2,3)9-10-7(4,5)8/h1-5H3
• InChI Key: OZBLGBIGYSEFFM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N=NC(C)(C)Br

Description

(E)-1-(2-Bromopropan-2-yl)-2-tert-butyldiazene is a useful research compound. Its molecular formula is C7H15BrN2 and its molecular weight is 207.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a solution of 25.6 grams (0.2 mole) of acetone t-butylhydrazone and 20.3 grams (0.2 mole) of triethylamine in 200 ml of pentane, cooled to 5° C in a 500 ml 4-neck round bottom flask equipped with a mechanical stirrer and thermometer, was added 31.9 grams (0.2 mole) of bromine from an addition funnel. After the addition was complete the reaction was stirred an additional 1/2 hour at 5° C, filtered to remove the triethylamine hydrobromide and the pentane evaporated from the filtrate under reduced pressure. The residue was an orange yellow liquid weighing 40 grams (96.6% crude yield). The infrared spectrum of the residue was in agreement with the structure of 2-t-butylazo-2-bromopropane.